molecular formula C21H33O3P B8441056 Dicyclohexyl(2,4,6-trimethoxyphenyl)phosphine

Dicyclohexyl(2,4,6-trimethoxyphenyl)phosphine

Cat. No.: B8441056
M. Wt: 364.5 g/mol
InChI Key: ODOMRTFNZDRFHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dicyclohexyl(2,4,6-trimethoxyphenyl)phosphine is a useful research compound. Its molecular formula is C21H33O3P and its molecular weight is 364.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C21H33O3P

Molecular Weight

364.5 g/mol

IUPAC Name

dicyclohexyl-(2,4,6-trimethoxyphenyl)phosphane

InChI

InChI=1S/C21H33O3P/c1-22-16-14-19(23-2)21(20(15-16)24-3)25(17-10-6-4-7-11-17)18-12-8-5-9-13-18/h14-15,17-18H,4-13H2,1-3H3

InChI Key

ODOMRTFNZDRFHH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C(=C1)OC)P(C2CCCCC2)C3CCCCC3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of trimethoxybenzene (1.0062 g, 6 mmol) in 20 mL of dry THF was added n-butyl lithium (2.6 mL, 2.5 M in hexane, 6.6 mmol) dropwise under N2. The mixture was stirred for 4.5 hours at room temperature, at which time the reaction system was then cooled to −78° C. Chlorodicyclohexyl phosphine was added dropwise. After the mixture is stirred for 30 minutes, the reaction system was warmed up to room temperature and stirred for another 18 hours. Extraction with ethyl acetate, washed with water, dried over anhydrous sodium sulfate, and purified by column chromatography (petroleum ether/ethyl acetate=10/1˜5/1) afforded 0.5514 g of product. The yield is 25%.
Quantity
1.0062 g
Type
reactant
Reaction Step One
Quantity
2.6 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
25%

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